Cas no 89106-52-5 (Benzenemethanol, α-ethyl-5-methoxy-2-methyl-)
89106-52-5 structure
Product Name:Benzenemethanol, α-ethyl-5-methoxy-2-methyl-
CAS No:89106-52-5
MF:C11H16O2
MW:180.243543624878
CID:612167
Update Time:2023-11-18
Benzenemethanol, α-ethyl-5-methoxy-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, a-ethyl-5-methoxy-2-methyl-
- Benzenemethanol, alpha-ethyl-5-methoxy-2-methyl-
- CID 92010929
- Benzenemethanol, α-ethyl-5-methoxy-2-methyl-
- 1-(5-methoxy-2-methylphenyl)propan-1-ol
- α-Ethyl-5-methoxy-2-methylbenzenemethanol
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- Inchi: 1S/C11H16O2/c1-4-11(12)10-7-9(13-3)6-5-8(10)2/h5-7,11-12H,4H2,1-3H3
- InChI Key: NIDKYIPOHMMHEX-UHFFFAOYSA-N
- SMILES: OC(CC)C1C=C(C=CC=1C)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 147
- Topological Polar Surface Area: 29.5
Experimental Properties
- Density: 1.016±0.06 g/cm3(Predicted)
- Boiling Point: 287.7±28.0 °C(Predicted)
- pka: 14.50±0.20(Predicted)
Benzenemethanol, α-ethyl-5-methoxy-2-methyl- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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